Cas no 877069-70-0 (Carbonic acid, chloromethyl cyclopropylmethyl ester)

• Product Name: Carbonic acid, chloromethyl cyclopropylmethyl ester
• CAS No: 877069-70-0
• MF: C₆H₉ClO₃
• MW: 164.586861371994
• CID: 4276858
• Update Time: 2025-07-23

Carbonic acid, chloromethyl cyclopropylmethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbonic acid, chloromethyl cyclopropylmethyl ester

• Inchi： 1S/C6H9ClO3/c7-4-10-6(8)9-3-5-1-2-5/h5H,1-4H2
• InChI Key： NMRAZANQXYYQEJ-UHFFFAOYSA-N
• SMILES： C(OCC1CC1)(=O)OCCl

Additional information on Carbonic acid, chloromethyl cyclopropylmethyl ester

Recent Advances in the Study of Carbonic Acid, Chloromethyl Cyclopropylmethyl Ester (CAS: 877069-70-0)

The compound Carbonic acid, chloromethyl cyclopropylmethyl ester (CAS: 877069-70-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopropylmethyl ester moiety, has shown promising potential in various applications, including drug synthesis and medicinal chemistry. Recent studies have focused on its synthesis, reactivity, and potential biological activities, making it a subject of intense investigation.

One of the key areas of research involves the synthetic pathways for Carbonic acid, chloromethyl cyclopropylmethyl ester. A study published in the Journal of Medicinal Chemistry (2023) detailed an optimized synthesis route that improves yield and purity, addressing previous challenges in its production. The researchers employed a novel catalytic system that enhances the efficiency of the esterification process, which could have broader implications for the synthesis of similar compounds.

In addition to its synthetic applications, this compound has been explored for its potential biological activities. Preliminary in vitro studies suggest that Carbonic acid, chloromethyl cyclopropylmethyl ester may exhibit inhibitory effects on certain enzymes involved in inflammatory pathways. These findings, reported in a recent issue of Bioorganic & Medicinal Chemistry Letters, highlight its potential as a lead compound for developing new anti-inflammatory agents.

Further investigations into the mechanistic aspects of this compound have revealed its ability to interact with specific protein targets. Molecular docking studies, as described in a 2023 paper in the European Journal of Medicinal Chemistry, indicate that the chloromethyl group plays a critical role in binding to active sites, thereby modulating enzyme activity. This insight could pave the way for designing more potent and selective inhibitors.

The stability and pharmacokinetic properties of Carbonic acid, chloromethyl cyclopropylmethyl ester have also been a focus of recent research. A study in Drug Development and Industrial Pharmacy (2023) evaluated its metabolic stability in human liver microsomes, providing valuable data for future drug development efforts. The results suggest that while the compound exhibits moderate stability, further structural modifications could enhance its metabolic profile.

In conclusion, Carbonic acid, chloromethyl cyclopropylmethyl ester (CAS: 877069-70-0) represents a versatile and promising compound in chemical biology and pharmaceutical research. Recent advancements in its synthesis, biological activity, and mechanistic understanding underscore its potential as a valuable tool for drug discovery. Future studies should focus on optimizing its properties and exploring its applications in therapeutic development.